Cas no 80752-29-0 ((10S,11S)-3-fluoro-7-(hydroxymethyl)-12-methyl-10,11-dihydrotetraphene-10,11-diol)

• Product name: (10S,11S)-3-fluoro-7-(hydroxymethyl)-12-methyl-10,11-dihydrotetraphene-10,11-diol
• CAS No: 80752-29-0
• MF: C₂₀H₁₇FO₃
• MW: 324.3456
• CID: 1801555
• PubChem ID: 187047

(10S,11S)-3-fluoro-7-(hydroxymethyl)-12-methyl-10,11-dihydrotetraphene-10,11-diol Chemical and Physical Properties

Names and Identifiers

• (10S,11S)-3-fluoro-7-(hydroxymethyl)-12-methyl-10,11-dihydrotetraphene-10,11-diol
• (10S,11S)-3-fluoro-7-(hydroxymethyl)-12-methyl-10,11-dihydrobenzo[a]anthracene-10,11-diol
• DTXSID10230593
• 80752-29-0
• Benz(a)anthracene-10,11-diol, 3-fluoro-10,11-dihydro-7-(hydroxymethyl)-12-methyl-, trans-

• Inchi： InChI=1S/C20H17FO3/c1-10-18-13-5-3-12(21)8-11(13)2-4-14(18)16(9-22)15-6-7-17(23)20(24)19(10)15/h2-8,17,20,22-24H,9H2,1H3/t17-,20+/m0/s1
• InChI Key： IKHDGUUDNVLLOY-FXAWDEMLSA-N
• SMILES： CC1=C2C3=C(C=CC2=C(C4=C1C(C(C=C4)O)O)CO)C=C(C=C3)F

Computed Properties

• Exact Mass: 324.11617256g/mol
• Monoisotopic Mass: 324.11617256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų
• XLogP3: 2.9